Cas no 27780-89-8 (11-aminoundecan-1-ol)

• Product Name: 11-aminoundecan-1-ol
• CAS No: 27780-89-8
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• MDL: MFCD09923493
• CID: 1432416
• PubChem ID: 11789950
• Update Time: 2025-10-18

11-aminoundecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol, 11-amino-
• 11-Amino-1-undecanol
• AKOS006311539
• 11-aminoundecan-1-ol
• CBA78089
• 11-amino-undecanol
• SCHEMBL2007847
• EN300-219317
• F80233
• QCSCNTGILDKNRW-UHFFFAOYSA-N
• MFCD09923493
• Z1198263294
• AB92460
• 27780-89-8

• MDL： MFCD09923493
• Inchi： 1S/C11H25NO/c12-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-12H2
• InChI Key： QCSCNTGILDKNRW-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCN

Computed Properties

• Exact Mass: 187.19375
• Monoisotopic Mass: 187.193614421 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.32
• XLogP3: 3.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 11-aminoundecan-1-ol

11-Aminoundecan-1-ol (CAS No. 27780-89-8): An Overview of Its Properties, Applications, and Recent Research

11-Aminoundecan-1-ol (CAS No. 27780-89-8) is a versatile chemical compound that has garnered significant attention in the fields of chemistry, biology, and materials science. This compound, also known as aminoundecanol or 1-amino-11-hydroxyundecane, is characterized by its unique combination of an amino group and a hydroxyl group at the terminal positions of a long carbon chain. This structure endows it with a range of interesting properties and potential applications.

The molecular formula of 11-aminoundecan-1-ol is C₁₁H₂₅NO₂, and its molecular weight is approximately 203.32 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a boiling point of around 300°C and a melting point of -45°C. It is soluble in water and many organic solvents, making it highly versatile for various applications.

In the realm of materials science, 11-aminoundecan-1-ol has been extensively studied for its use in the synthesis of advanced polymers and surfactants. Its amphiphilic nature, combining hydrophilic (amino and hydroxyl groups) and hydrophobic (long carbon chain) regions, makes it an excellent candidate for creating surfactants with unique properties. These surfactants can be used in a variety of industrial processes, including emulsification, wetting, and dispersing agents.

Recent research has also explored the potential of 11-aminoundecan-1-ol in the development of biocompatible materials. A study published in the Journal of Materials Chemistry B highlighted the use of this compound in the synthesis of biodegradable polymers for tissue engineering applications. The researchers found that 11-aminoundecan-1-ol-based polymers exhibited excellent biocompatibility and mechanical properties, making them suitable for use in scaffolds for tissue regeneration.

In the field of pharmaceuticals, 11-aminoundecan-1-ol has shown promise as a building block for drug delivery systems. Its ability to form stable micelles or vesicles can enhance the solubility and bioavailability of poorly soluble drugs. A study published in the International Journal of Pharmaceutics demonstrated that 11-aminoundecan-1-ol-based nanoparticles could effectively encapsulate and deliver hydrophobic drugs, such as paclitaxel, with improved therapeutic efficacy.

The environmental applications of 11-aminoundecan-1-ol are another area of active research. Its surfactant properties make it useful in environmental remediation processes, such as the removal of heavy metals from contaminated water. A recent study in Environmental Science & Technology reported that 11-aminoundecan-1-ol-based surfactants could effectively adsorb heavy metals like lead and cadmium from aqueous solutions, offering a promising approach for water treatment.

In addition to its practical applications, 11-aminoundecan-1-ol has been studied for its fundamental chemical properties. Its reactivity with various functional groups has been explored in synthetic chemistry, leading to the development of new methodologies for the synthesis of complex molecules. A paper in Organic Letters described a novel catalytic method for the selective functionalization of the amino group in 11-aminoundecan-1-ol, which could have implications for the synthesis of pharmaceutical intermediates and fine chemicals.

The safety profile of 11-Aminoundecan-1-ol is an important consideration for its widespread use. Toxicological studies have shown that it is generally considered safe when used under appropriate conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, 1-Aminoundecan-1-ol (CAS No. 27780-89-8) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, environmental remediation, and synthetic chemistry. Ongoing research continues to uncover new possibilities for its use, making it an exciting area of study for scientists and engineers alike.